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Compound of Interest

Compound Name: KP-496

Cat. No.: B3182144 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper handling and disposal of chemical substances are paramount to

ensuring a safe working environment. This document provides crucial safety and logistical

information for KP-496, an instant adhesive primarily composed of Methyl 2-cyanoacrylate.

Key Chemical and Physical Properties
Understanding the physical and chemical properties of KP-496 is the first step in safe handling.

The following table summarizes a selection of these characteristics.

Property Value

Physical State Liquid

Color Colorless

Odor Irritating

Boiling Point/Range > 149.0 °C (> 300.2 °F)[1]

Flash Point 80.0 - 93.4 °C (176 - 200.1 °F)[2]

Specific Gravity 1.09 at 23.9 °C (75 °F)[1][2]

Vapor Pressure < 0.2 mm hg at 23.9 °C (75 °F)[2]

Solubility in Water Polymerizes in the presence of water[2]
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Disposal Procedures
The proper disposal of KP-496 is critical to prevent environmental contamination and ensure

workplace safety. Cured KP-496 can be disposed of as non-hazardous waste.[2][3][4]

Step-by-Step Disposal Protocol for Unused or Spilled
KP-496:

Ensure Adequate Ventilation: Work in a well-ventilated area to avoid inhaling vapors.[3][4] If

ventilation is poor, an approved mask or respirator with an organic vapor cartridge should be

worn.[3][4][5]

Wear Appropriate Personal Protective Equipment (PPE): This includes chemical-resistant

gloves (EN 374), and eye protection.[3][5]

Contain the Spill: If there is a spill, do not use cloths for mopping it up.[3][4]

Initiate Polymerization: Flood the spilled material with water to induce complete

polymerization.[3][4]

Scrape and Collect: Once the material has solidified, scrape it off the floor.[2][3][4]

Dispose of as Non-Hazardous Waste: The cured, solid material can be disposed of as non-

hazardous waste in accordance with local authority requirements.[2][3][4] Do not empty

liquid KP-496 into drains, surface water, or ground water.[3][4]

Disposal of Empty Containers:
For empty containers, it is important to manage any residual chemical.

Thoroughly Empty: Ensure all contents are thoroughly emptied from the container.

Triple Rinse: Triple rinse the empty containers and collect all rinsate as chemical waste.[6]

Deface Labels: Obliterate, remove, or thoroughly deface the manufacturer's labels before

disposal.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b3182144?utm_src=pdf-body
https://www.benchchem.com/product/b3182144?utm_src=pdf-body
https://www.kraftindustrialsupply.com/MSDSTDS/49650.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/000814143SD04/security-datasheet-814143-loctite-496-superglue-142604-20-g.pdf
https://docs.rs-online.com/012f/0900766b8134c2e4.pdf
https://www.benchchem.com/product/b3182144?utm_src=pdf-body
https://asset.conrad.com/media10/add/160267/c1/-/en/000814143SD04/security-datasheet-814143-loctite-496-superglue-142604-20-g.pdf
https://docs.rs-online.com/012f/0900766b8134c2e4.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/000814143SD04/security-datasheet-814143-loctite-496-superglue-142604-20-g.pdf
https://docs.rs-online.com/012f/0900766b8134c2e4.pdf
https://www.lager-techniek.eu/loctite496.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/000814143SD04/security-datasheet-814143-loctite-496-superglue-142604-20-g.pdf
https://www.lager-techniek.eu/loctite496.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/000814143SD04/security-datasheet-814143-loctite-496-superglue-142604-20-g.pdf
https://docs.rs-online.com/012f/0900766b8134c2e4.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/000814143SD04/security-datasheet-814143-loctite-496-superglue-142604-20-g.pdf
https://docs.rs-online.com/012f/0900766b8134c2e4.pdf
https://www.kraftindustrialsupply.com/MSDSTDS/49650.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/000814143SD04/security-datasheet-814143-loctite-496-superglue-142604-20-g.pdf
https://docs.rs-online.com/012f/0900766b8134c2e4.pdf
https://www.kraftindustrialsupply.com/MSDSTDS/49650.pdf
https://asset.conrad.com/media10/add/160267/c1/-/en/000814143SD04/security-datasheet-814143-loctite-496-superglue-142604-20-g.pdf
https://docs.rs-online.com/012f/0900766b8134c2e4.pdf
https://www.benchchem.com/product/b3182144?utm_src=pdf-body
https://asset.conrad.com/media10/add/160267/c1/-/en/000814143SD04/security-datasheet-814143-loctite-496-superglue-142604-20-g.pdf
https://docs.rs-online.com/012f/0900766b8134c2e4.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of Container: The rinsed and dried container can then be disposed of according to

institutional and local regulations, which may include placing it in a designated glass disposal

container or recycling.[6]

Health and Safety Information
KP-496 is a combustible liquid and vapor that can cause eye and respiratory tract irritation.[2] It

bonds with skin in seconds.[2][3]

Inhalation: Exposure to vapors may lead to respiratory irritation, difficulty breathing, and

chest tightness.[2] In case of inhalation, move to fresh air.[1][2]

Skin Contact: The product generates heat on solidification and in rare cases, a large drop

can cause burns.[2] If skin is bonded, do not pull it apart. Soak the affected area in warm

soapy water and gently peel the skin apart.[1][2]

Eye Contact: KP-496 is irritating to the eyes and can cause excessive tearing. Eyelids may

bond together.[2] In case of eye contact, immediately flush with plenty of water for at least 15

minutes and seek medical attention.[1][2] Do not force the eye open if the eyelids are

bonded.[2]

Ingestion: Ingestion is unlikely as the product rapidly polymerizes in the mouth.[2][3]

Experimental Protocols
No specific experimental protocols for the disposal of KP-496 were cited in the provided search

results. The disposal procedures are based on the chemical's properties as outlined in its

Safety Data Sheets.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of unused or

spilled KP-496.
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KP-496 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3182144?utm_src=pdf-body-img
https://www.benchchem.com/product/b3182144?utm_src=pdf-body
https://www.benchchem.com/product/b3182144?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. api.henkeldx.com [api.henkeldx.com]

2. kraftindustrialsupply.com [kraftindustrialsupply.com]

3. asset.conrad.com [asset.conrad.com]

4. docs.rs-online.com [docs.rs-online.com]

5. lager-techniek.eu [lager-techniek.eu]

6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Essential Safety and Disposal Protocols for KP-496].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3182144#kp-496-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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